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Compound of Interest

Compound Name: 3-Allyloxypropionic Acid
CAS No.: 22577-15-7
Cat. No.: B1268298
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data sheet (SDS)
information for 3-Allyloxypropionic Acid. It is intended to equip researchers, scientists, and
drug development professionals with the necessary information for its safe handling, storage,
and disposal. This document synthesizes available data and outlines standardized
experimental protocols relevant to the assessment of its toxicological properties.

Chemical and Physical Properties

3-Allyloxypropionic acid is a carboxylic acid with the molecular formula CeH100s.[1] A
summary of its key chemical and physical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 3-Allyloxypropionic Acid
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Property Value Source

Molecular Formula CeH1003 PubChem[1]

Molecular Weight 130.14 g/mol PubChem[1]

CAS Number 22577-15-7 PubChem[1]

) o Tokyo Chemical Industry Co.,
Appearance Combustible liquid
Ltd.[2]
Chemical Name (IUPAC) 3-prop-2-enoxypropanoic acid PubChem[1]

Hazard Identification and Classification

According to the aggregated GHS information from multiple suppliers, 3-Allyloxypropionic
Acid is classified as a skin and eye irritant.[1][2] The hazard classifications and statements are
summarized in Table 2.

Table 2: GHS Hazard Classification for 3-Allyloxypropionic Acid

Hazard Class Category Hazard Statement Source
Skin H315: Causes skin

) o 2 o PubChem[1]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o 2A o PubChem[1]
Damage/Eye Irritation eye irritation
o H227: Combustible Tokyo Chemical
Flammable Liquids 4 o
liquid Industry Co., Ltd.[2]
Pictograms:

o Exclamation Mark: Indicates skin and eye irritation.[1]
Signal Word: Warning[1][2]

Precautionary Statements: A comprehensive list of precautionary statements for the safe
handling of 3-Allyloxypropionic Acid is provided in Table 3.
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Table 3: Precautionary Statements for 3-Allyloxypropionic Acid

Code Statement
P264 Wash skin thoroughly after handling.[1]

Wear protective gloves/protective clothing/eye
P280 p g p gey

protection/face protection.[1][3]

IF ON SKIN: Wash with plenty of soap and

P302 + P352
water.[1][3]
IF IN EYES: Rinse cautiously with water for
P305 + P351 + P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[1][3]
If skin irritation occurs: Get medical
P332 + P313 ) )
advice/attention.[3]
If eye irritation persists: Get medical
P337 + P313 i )
advice/attention.
Take off contaminated clothing and wash it
P362 + P364
before reuse.[3]
210 Keep away from heat/sparks/open flames/hot
surfaces. — No smoking.[2]
P403 + P235 Store in a well-ventilated place. Keep cool.
Dispose of contents/container to an approved
P501

waste disposal plant.

Toxicological Information

While specific quantitative toxicological data such as LD50 values for 3-Allyloxypropionic
Acid are not readily available in the public domain, the GHS classification indicates that it is a
skin and eye irritant. The following sections describe the general experimental protocols used
to assess these endpoints.

Acute Oral Toxicity
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Experimental Protocol (Based on OECD Guideline 423):

o Objective: To determine the acute oral toxicity of a substance.

o Test Animals: Typically, rats or mice of a single sex (usually females) are used.
e Procedure:

o Asingle animal is dosed at a starting dose level selected from a series of fixed dose levels
(e.g., 5, 50, 300, 2000 mg/kg).

o The animal is observed for signs of toxicity and mortality for up to 14 days.

o If the animal survives, another animal is dosed at a higher fixed dose level. If the animal
dies, another animal is dosed at a lower fixed dose level.

o This sequential dosing continues until a stopping criterion is met, which allows for the
determination of the appropriate hazard classification.

o Observations: Animals are observed for changes in skin and fur, eyes, mucous membranes,
respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity
and behavior pattern. Body weight is recorded weekly.

Note: No specific LD50 data for 3-Allyloxypropionic Acid was found in the reviewed literature.

Skin Irritation/Corrosion

Experimental Protocol (Based on OECD Guideline 404):
« Objective: To determine the potential of a substance to cause skin irritation or corrosion.
o Test Animals: Albino rabbits are typically used.
e Procedure:
o Asmall area of the animal's back is clipped free of fur.

o 0.5 mL of the liquid test substance is applied to a small area of the skin under a gauze
patch.
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o The patch is secured with tape for a 4-hour exposure period.
o After 4 hours, the patch is removed, and the skin is gently cleansed.

o The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.

e Scoring: The severity of erythema and edema is scored on a scale of 0 to 4. The mean
scores for each animal are calculated to determine the primary irritation index and the
appropriate classification. A substance is considered an irritant if it produces a mean score of
> 2.3 and < 4.0 for erythema/eschar or for edema.[4]

Note: While classified as a skin irritant, specific numerical scores from studies on 3-
Allyloxypropionic Acid were not found.

Serious Eye Damage/Eye Irritation

Experimental Protocol (Based on OECD Guideline 405):

» Objective: To determine the potential of a substance to cause serious eye damage or
irritation.

o Test Animals: Albino rabbits are typically used.
e Procedure:

o 0.1 mL of the liquid test substance is instilled into the conjunctival sac of one eye of the
animal. The other eye serves as a control.

o The eyelids are held together for about one second.

o The eyes are examined for corneal opacity, iritis, conjunctival redness, and chemosis
(swelling) at 1, 24, 48, and 72 hours after instillation.

e Scoring: The severity of the lesions is scored according to a graded scale. The scores are
used to determine the overall irritation potential.
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Note: While classified as causing serious eye irritation, specific numerical scores from studies
on 3-Allyloxypropionic Acid were not found.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with 3-
Allyloxypropionic Acid.
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4 Preparation

Start: Task Requiring
3-Allyloxypropionic Acid

Review SDS and
Assess Hazards

Select Appropriate PPE:
- Safety Goggles
- Chemical-resistant Gloves
- Lab Coat

Prepare Workspace:
- Fume Hood
- Spill Kit Ready

Dispense Chemical
in Fume Hood

Perform Experiment

Clean Work Area

Storage & Disposal

- J

-

Store in a Cool, Dry,
Well-ventilated Area

Y
Ensure Container is
Tightly Closed and Labeled

\

Dispose of Waste According
to Institutional and

Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Allyloxypropionic Acid.
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Accidental Release and First Aid Measures

In the event of an accidental release or exposure, the following measures should be taken.

Table 4: First Aid Measures

Exposure Route

First Aid Instructions

Inhalation

Move victim to fresh air and keep at rest in a
position comfortable for breathing. Get medical

advice/attention if you feel unwell.[2]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor/physician.[3]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

physician immediately.

Accidental Release:

o Small Spills: Dilute with water and mop up, or absorb with an inert dry material and place in

an appropriate waste disposal container.[5]

o Large Spills: Evacuate the area. Keep away from heat and sources of ignition. Stop the leak

if it can be done without risk. Absorb with dry earth, sand, or other non-combustible material.

Do not get water inside the container.[5]

Disposal Considerations

3-Allyloxypropionic Acid and its containers must be disposed of as hazardous waste.
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4 Waste Generation

Waste Generated:
- Unused 3-Allyloxypropionic Acid
- Contaminated Materials

Characterize Waste:
- Acidic
- Irritant
- Combustible

4 )

Collectionv& Storage

Collect in a Designated,
Labeled, and Sealed
Hazardous Waste Container

.

Segregate from
Incompatible Wastes
(e.g., Bases, Oxidizers)

Store in a Secure,
Well-ventilated Area
. J
\

Final Disposal

Contact Environmental
Health & Safety (EHS)
for Pickup

Licensed Hazardous
Waste Facility

Click to download full resolution via product page

Caption: General workflow for the disposal of 3-Allyloxypropionic Acid waste.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1268298/docs?utm_src=pdf-body-img#3-allyloxypropionic-acid-a-technical-safety-and-handling-guide-for-researchers
https://www.benchchem.com/product/b1268298/docs?utm_src=pdf-body#3-allyloxypropionic-acid-a-technical-safety-and-handling-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Signaling Pathways and Mechanisms of Toxicity

There is currently no specific information available in the public domain regarding the signaling
pathways or detailed mechanisms of toxicity for 3-Allyloxypropionic Acid. The irritant effects
on the skin and eyes are likely due to its acidic nature, which can cause chemical burns and
damage to cell membranes upon direct contact.

The following diagram illustrates a generalized logical flow for how a chemical's properties lead
to its hazard classification.

/Chemical Properties & Data\

e R
Physicochemical Properties 4 Hazard Evaluation N GHS Classification
(e.g., Acidity)
Eye Irritation
L Evaluate Eye
| Irritation/Damage Data

Category 2A
Evaluate Skin

(H319)

Human Experience

(Case Reports)

Skin Irritation
Category 2
(H315)

Irritation/Corrosion Data

Toxicological Data
(In vivo / In vitro)

\- J

Click to download full resolution via product page

Caption: Logical flow for GHS hazard classification.

Conclusion

3-Allyloxypropionic Acid is a combustible liquid that is classified as a skin and eye irritant.
While specific quantitative toxicological data are limited, the available information necessitates
careful handling in a laboratory setting. Adherence to the safety precautions outlined in this
guide, including the use of appropriate personal protective equipment, proper storage, and
compliant disposal methods, is essential for the protection of researchers and the environment.
Further toxicological studies would be beneficial to provide a more comprehensive safety
profile for this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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